Cas no 10223-69-5 (Benzenamine, N-ethyl-2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine, N-ethyl-2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 10223-69-5
• MF: C₉H₈F₃N₃O₄
• MW: 279.17273235321
• CID: 1135216
• Update Time: 2024-07-26

Benzenamine, N-ethyl-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-2,6-dinitro-4-(trifluoromethyl)-
• 2,6-DINITRO-N-ETHYL-4-(TRIFLUOROMETHYL)ANILINE

• Inchi： 1S/C9H8F3N3O4/c1-2-13-8-6(14(16)17)3-5(9(10,11)12)4-7(8)15(18)19/h3-4,13H,2H2,1H3
• InChI Key： DOOFIWHGCPBLOA-UHFFFAOYSA-N
• SMILES： C1(NCC)=C([N+]([O-])=O)C=C(C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 279.04674
• Monoisotopic Mass: 279.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Melting Point: 71-73 °C
• Boiling Point: 321.6±42.0 °C(Predicted)
• PSA: 98.31
• LogP: 4.07300
• pka: -7.25±0.50(Predicted)